Cas no 823802-13-7 (Benzenamine, 2,4-difluoro-N-(4-fluorophenyl)-)

Benzenamine, 2,4-difluoro-N-(4-fluorophenyl)- structure
823802-13-7 structure
Product name:Benzenamine, 2,4-difluoro-N-(4-fluorophenyl)-
CAS No:823802-13-7
MF:C12H8NF3
MW:223.19382
CID:692823
PubChem ID:71418922

Benzenamine, 2,4-difluoro-N-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2,4-difluoro-N-(4-fluorophenyl)-
    • 2,4-difluoro-N-(4-fluorophenyl)aniline
    • SB80128
    • 823802-13-7
    • DTXSID60838205
    • Inchi: InChI=1S/C12H8F3N/c13-8-1-4-10(5-2-8)16-12-6-3-9(14)7-11(12)15/h1-7,16H
    • InChI Key: BJGFULZTGLCIRX-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1NC2=C(C=C(C=C2)F)F)F

Computed Properties

  • Exact Mass: 223.06088375g/mol
  • Monoisotopic Mass: 223.06088375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 12Ų

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